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molecular formula KIO3<br>IKO3 B147811 Potassium iodate CAS No. 7758-05-6

Potassium iodate

Cat. No. B147811
CAS RN: 7758-05-6
M. Wt: 215.009 g/mol
InChI Key: JLKDVMWYMMLWTI-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Patent
US09440976B2

Procedure details

A stirred solution of 5-bromo-pyridin-2-ylamine (50 g, 289 mmol) in 2M sulfuric acid (500 mL) was treated portionwise with potassium iodate (30.8 g, 144 mmol) and the mixture heated to 100° C. A solution of potassium iodide (26.5 g, 160 mmol) in water (50 mL) was added dropwise over ca. 1 hour. The mixture was allowed to stir for a further 30 minutes then cooled to ambient temperature. The pH of the aqueous phase was adjusted to 8-9 and the mixture extracted with ethyl acetate (×3). The combined organic layer was washed with aqueous sodium thiosulfate solution, water and brine, dried (Na2SO4) and evaporated to afford the title compound as a brown solid (77.4 g, 90%). 1H NMR (300 MHz, CDCl3): 8.06 (d, J=2.2 Hz, 1H), 7.96 (d, J=2.2 Hz, 1H), 4.96 (s, 2H).
Name
5-bromo-pyridin-2-ylamine
Quantity
50 g
Type
reactant
Reaction Step One
Name
potassium iodate
Quantity
30.8 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
500 mL
Type
solvent
Reaction Step One
Name
potassium iodide
Quantity
26.5 g
Type
reactant
Reaction Step Two
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[CH:4][C:5]([NH2:8])=[N:6][CH:7]=1.[I:9]([O-])(=O)=O.[K+].[I-].[K+]>S(=O)(=O)(O)O.O>[Br:1][C:2]1[CH:3]=[C:4]([I:9])[C:5]([NH2:8])=[N:6][CH:7]=1 |f:1.2,3.4|

Inputs

Step One
Name
5-bromo-pyridin-2-ylamine
Quantity
50 g
Type
reactant
Smiles
BrC=1C=CC(=NC1)N
Name
potassium iodate
Quantity
30.8 g
Type
reactant
Smiles
I(=O)(=O)[O-].[K+]
Name
sulfuric acid
Quantity
500 mL
Type
solvent
Smiles
S(O)(O)(=O)=O
Step Two
Name
potassium iodide
Quantity
26.5 g
Type
reactant
Smiles
[I-].[K+]
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
to stir for a further 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
then cooled to ambient temperature
EXTRACTION
Type
EXTRACTION
Details
the mixture extracted with ethyl acetate (×3)
WASH
Type
WASH
Details
The combined organic layer was washed with aqueous sodium thiosulfate solution, water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC=1C=C(C(=NC1)N)I
Measurements
Type Value Analysis
AMOUNT: MASS 77.4 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 179.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.